Cas no 2228241-13-0 (3-(3-bromo-4-methylthiophen-2-yl)propane-1-thiol)

• Product Name: 3-(3-bromo-4-methylthiophen-2-yl)propane-1-thiol
• CAS No: 2228241-13-0
• MF: C₈H₁₁BrS₂
• MW: 251.20693898201
• CID: 5877619
• PubChem ID: 165846579
• Update Time: 2025-06-10

3-(3-bromo-4-methylthiophen-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylthiophen-2-yl)propane-1-thiol
• EN300-1918014
• 2228241-13-0

• Inchi： 1S/C8H11BrS2/c1-6-5-11-7(8(6)9)3-2-4-10/h5,10H,2-4H2,1H3
• InChI Key： RFMILDXBAALEAK-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1CCCS

Computed Properties

• Exact Mass: 249.94856g/mol
• Monoisotopic Mass: 249.94856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.2Ų

Additional information on 3-(3-bromo-4-methylthiophen-2-yl)propane-1-thiol

Comprehensive Overview of 3-(3-bromo-4-methylthiophen-2-yl)propane-1-thiol (CAS No. 2228241-13-0)

3-(3-bromo-4-methylthiophen-2-yl)propane-1-thiol (CAS No. 2228241-13-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique thiophene and thiol functional groups, offers a versatile platform for developing advanced materials and bioactive molecules. Its molecular structure, featuring a bromo substituent and a methylthiophene core, makes it a valuable intermediate in organic synthesis and drug discovery.

In recent years, the demand for heterocyclic compounds like 3-(3-bromo-4-methylthiophen-2-yl)propane-1-thiol has surged due to their applications in medicinal chemistry and agrochemicals. Researchers are particularly interested in its potential as a building block for designing small-molecule inhibitors and bioconjugates. The compound's thiol group enables facile conjugation with other molecules, making it a key player in click chemistry and bioconjugation techniques. These properties align with current trends in targeted drug delivery and precision medicine, where modular synthesis is critical.

The synthesis of 3-(3-bromo-4-methylthiophen-2-yl)propane-1-thiol typically involves multi-step organic reactions, including halogenation and thiolation processes. Its CAS No. 2228241-13-0 serves as a unique identifier in chemical databases, facilitating streamlined research and regulatory compliance. Given the growing emphasis on sustainable chemistry, efforts are underway to optimize its production using green solvents and catalytic methods, reducing environmental impact while maintaining high yields.

From a commercial perspective, 3-(3-bromo-4-methylthiophen-2-yl)propane-1-thiol is increasingly sought after by fine chemical suppliers and research institutions. Its applications extend to electronic materials, where thiophene derivatives are used in organic semiconductors and conductive polymers. This aligns with the booming interest in flexible electronics and wearable technology, where lightweight and durable materials are essential.

Safety and handling of CAS No. 2228241-13-0 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its thiol moiety warrants cautious storage to prevent oxidation. Researchers often query "stability of thiophene-thiol compounds" or "applications of brominated thiophenes"—topics reflecting the compound's relevance in contemporary science.

In summary, 3-(3-bromo-4-methylthiophen-2-yl)propane-1-thiol (CAS No. 2228241-13-0) exemplifies the intersection of innovation and practical utility in modern chemistry. Its role in drug development, material engineering, and sustainable synthesis positions it as a compound of enduring significance. As industries prioritize customizable molecular architectures, this thiophene-thiol derivative is poised to remain a focal point of scientific and industrial advancement.